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Compound of Interest

Compound Name: 3,5-Diphenylisoxazole

Cat. No.: B109209 Get Quote

In-Depth Technical Guide: 3,5-Diphenylisoxazole
This technical guide provides a comprehensive overview of 3,5-diphenylisoxazole, a

heterocyclic organic compound of interest to researchers, scientists, and professionals in drug

development. This document outlines its chemical identifiers, physicochemical properties, and

key experimental data.

Core Compound Identifiers
For unambiguous identification and referencing in research and regulatory documentation, a

standardized set of identifiers is crucial. The following table summarizes the key registry

numbers and notation systems for 3,5-diphenylisoxazole.
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Identifier Type Value

CAS Registry Number 2039-49-8[1][2][3]

PubChem Compound ID (CID) 137292[4][5]

IUPAC Name 3,5-diphenyl-1,2-oxazole[1]

InChI
InChI=1S/C15H11NO/c1-3-7-12(8-4-1)14-11-

15(17-16-14)13-9-5-2-6-10-13/h1-11H[1][6]

InChIKey HECRDSFKLUVCAY-UHFFFAOYSA-N[1][6]

Canonical SMILES
C1=CC=C(C=C1)C2=CC(=NO2)C3=CC=CC=C

3[3][6]

Molecular Formula C15H11NO[1][3]

Other Names
3,5-Diphenyl-1,2-oxazole, 3,5-

Diphenylisoxazole[1]

Physicochemical Properties
The physicochemical properties of 3,5-diphenylisoxazole are essential for its handling,

formulation, and application in experimental settings. The data presented below has been

aggregated from various chemical databases.
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Property Value

Molecular Weight 221.25 g/mol [1]

Exact Mass 221.084063974 Da[3]

Melting Point 140 °C[3]

Boiling Point 396.6 °C at 760 mmHg[3]

Density 1.128 g/cm³[3]

XLogP3 3.7[3][6]

Hydrogen Bond Donor Count 0[3]

Hydrogen Bond Acceptor Count 2[3]

Rotatable Bond Count 2[3]

Experimental Data and Protocols
Further investigation into the scientific literature is required to provide detailed experimental

protocols for the synthesis, characterization, and biological evaluation of 3,5-
diphenylisoxazole. This section will be populated as more data becomes available.

Signaling Pathways and logical relationships
To visualize the interactions and experimental processes related to 3,5-diphenylisoxazole,

diagrams will be generated based on available data. Below is a conceptual workflow for the

initial characterization of a novel compound like 3,5-diphenylisoxazole.
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis, characterization, and initial biological

evaluation of a chemical compound.

Further diagrams illustrating specific signaling pathways will be provided as more information

on the biological activity of 3,5-diphenylisoxazole is curated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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